Cas no 43131-48-2 (2H-Tetrazole,2-methyl-5-(4-nitrophenyl)-)

• Product Name: 2H-Tetrazole,2-methyl-5-(4-nitrophenyl)-
• CAS No: 43131-48-2
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 333926
• PubChem ID: 323192
• Update Time: 2025-04-19

2H-Tetrazole,2-methyl-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,2-methyl-5-(4-nitrophenyl)-
• 2-methyl-5-(4-nitrophenyl)tetrazole
• 2-methyl-5-(4-nitrophenyl)-2H-tetrazole
• 2-methyl-5-(4-nitro-phenyl)-2H-tetrazole
• 2-Methyl-5-(4-nitro-phenyl)-tetrazol
• 2-methyl-5-p-nitrophenyl-2H-tetrazole
• 2-Methyl-5-p-nitrophenyl-tetrazol
• 4-(3-methyltetrazol-5-yl)nitrobenzene
• AC1L8831
• C8H7N5O2
• h2-5H,1H
• NSC282053
• Oprea1_400960
• SureCN1674287
• InChI=1/C8H7N5O2/c1-12-10-8(9-11-12)6-2-4-7(5-3-6)13(14)15/h2-5H,1H
• DTXSID40314335
• CEUXZGRTNLGQQW-UHFFFAOYSA-N
• SCHEMBL1674287
• NSC-282053
• 43131-48-2

• Inchi： 1S/C8H7N5O2/c1-12-10-8(9-11-12)6-2-4-7(5-3-6)13(14)15/h2-5H,1H3
• InChI Key： CEUXZGRTNLGQQW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1N=NN(C)N=1)=O

Computed Properties

• Exact Mass: 205.06011
• Monoisotopic Mass: 205.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 410°Cat760mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.721
• PSA: 86.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives